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Compound of Interest

Compound Name: Ammonium dihydrogen phosphate

Cat. No.: B147845

An In-depth Technical Guide on Ammonium
Dihydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the fundamental chemical properties of
ammonium dihydrogen phosphate, a compound with significant applications across various
scientific and industrial sectors.

Molecular Identity and Composition

Ammonium dihydrogen phosphate, also known as monoammonium phosphate (MAP), is an
ammonium salt of phosphoric acid.[1] Its chemical structure consists of the ammonium cation
(NHa*) and the dihydrogen phosphate anion (H2POa™).

Table 1: Molecular Formula and Synonyms
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Parameter Value
Molecular Formula (NH4)(H2PO4)[2][3]
Alternate Formula HeNOa4P

Monoammonium phosphate (MAP)[2][3],

Common Synonyms ] ]
Ammonium acid phosphate[4]

CAS Number 7722-76-1[5]

Molar Mass and Physicochemical Properties

The molar mass of a compound is a critical parameter in experimental design, enabling
accurate preparation of solutions and quantitative analysis. The molar mass of ammonium
dihydrogen phosphate is 115.03 g/mol .[4][6]

Table 2: Quantitative Physicochemical Data

Parameter Value

Molar Mass 115.03 g/mol [4][6]

Density 1.81 g/cm3 at 20 °CJ6]

Melting Point 190 °C[5]

pH 3.8 - 4.4 (50 g/L solution at 25 °C)[4]

Experimental Protocols

Determination of Molar Mass:

The molar mass of ammonium dihydrogen phosphate is calculated by summing the atomic
masses of its constituent atoms. The molecular formula, NHaH2POa4, indicates the presence of:

e 1 Nitrogen (N) atom

e 6 Hydrogen (H) atoms

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://en.wikipedia.org/wiki/Ammonium_dihydrogen_phosphate
https://www.laboratoriumdiscounter.nl/en/own-brand-products/chemicals-9319956/a-z/a/ammonium-dihydrogen-phosphate/
https://en.wikipedia.org/wiki/Ammonium_dihydrogen_phosphate
https://www.laboratoriumdiscounter.nl/en/own-brand-products/chemicals-9319956/a-z/a/ammonium-dihydrogen-phosphate/
https://www.lobachemie.com/Inorganic-Phosphates-01165/AMMONIUM-DIHYDROGEN-PHOSPHATE-CASNO-7722-76-1.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-dihydrogen-phosphate
https://www.benchchem.com/product/b147845?utm_src=pdf-body
https://www.benchchem.com/product/b147845?utm_src=pdf-body
https://www.lobachemie.com/Inorganic-Phosphates-01165/AMMONIUM-DIHYDROGEN-PHOSPHATE-CASNO-7722-76-1.aspx
https://www.merckmillipore.com/FR/en/product/Ammonium-dihydrogen-phosphate,MDA_CHEM-101126
https://www.lobachemie.com/Inorganic-Phosphates-01165/AMMONIUM-DIHYDROGEN-PHOSPHATE-CASNO-7722-76-1.aspx
https://www.merckmillipore.com/FR/en/product/Ammonium-dihydrogen-phosphate,MDA_CHEM-101126
https://www.merckmillipore.com/FR/en/product/Ammonium-dihydrogen-phosphate,MDA_CHEM-101126
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-dihydrogen-phosphate
https://www.lobachemie.com/Inorganic-Phosphates-01165/AMMONIUM-DIHYDROGEN-PHOSPHATE-CASNO-7722-76-1.aspx
https://www.benchchem.com/product/b147845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 1 Phosphorus (P) atom
e 4 Oxygen (O) atoms

The calculation is as follows: (1 x Atomic Mass of N) + (6 x Atomic Mass of H) + (1 x Atomic
Mass of P) + (4 x Atomic Mass of O)

Logical Relationship of Components

The following diagram illustrates the ionic components that constitute ammonium dihydrogen
phosphate.

lonic Composition of Ammonium Dihydrogen Phosphate

Ammonium Dihydrogen Phosphate
(NH4)(H2POa4)

contains contains

Ammonium Cation Dihydrogen Phosphate Anion
(NHa™) (H2POa47)

Click to download full resolution via product page

Caption: lonic components of ammonium dihydrogen phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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